Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate
Overview
Description
“Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate” is a chemical compound with the molecular formula C8H13ClO3 . It has been used as a substrate during InCl3-catalyzed syntheses of some new dibenzo (d,f) (1,3)dioxepines and 12 H -dibenzo (d,g) (1,3)dioxocin derivatives .
Molecular Structure Analysis
The molecular structure of “Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate” is defined by its molecular formula, C8H13ClO3 . Unfortunately, the detailed structural analysis is not available in the retrieved sources.Chemical Reactions Analysis
“Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate” has been used as a substrate in the synthesis of some new dibenzo (d,f) (1,3)dioxepines and 12 H -dibenzo (d,g) (1,3)dioxocin derivatives . The detailed chemical reaction analysis is not available in the retrieved sources.Physical And Chemical Properties Analysis
“Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate” has a boiling point of 77-79 °C13 hPa (lit.) and a density of 1.199 g/mL at 20 °C (lit.) .Scientific Research Applications
Synthesis of Degradable Polymers
This compound is utilized in the synthesis of degradable polymers. These polymers can degrade under basic conditions, contributing to a circular materials economy. The degradation process generates 2-hydroxyisobutyric acid (HIBA) , which can be recovered and reused to synthesize new monomers for further polymer production .
Organic Synthesis
In organic chemistry, Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate serves as a building block for complex organic synthesis. It’s particularly useful in constructing branched hydrocarbon structures, which are essential in developing pharmaceuticals and agrochemicals .
Medicinal Chemistry
The compound’s reactivity makes it a valuable precursor in medicinal chemistry for the synthesis of various bioactive molecules. Its derivatives can be designed to interact with biological targets, potentially leading to new drug discoveries .
Material Science
In material science, this compound can be used to create materials with specific mechanical properties. By altering the polymerization process, materials with desired flexibility, strength, or biodegradability can be engineered .
Agricultural Chemistry
Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate can be used to synthesize agrochemicals that protect crops from pests and diseases. Its derivatives may serve as intermediates in creating pesticides or herbicides .
Environmental Science
This compound’s degradable nature makes it an interesting candidate for developing environmentally friendly materials. Products made from such materials would contribute less to pollution and waste .
Chemical Education
As an example of a branched hydrocarbon, it is used in chemical education to teach nomenclature and the principles of organic structure determination .
Catalysis
In catalysis research, derivatives of Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate can be used to study reaction mechanisms and develop new catalysts that may increase the efficiency of chemical reactions .
Mechanism of Action
Target of Action
Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate is a specialty product used in proteomics research . .
Biochemical Pathways
The compound has been used as a substrate in the synthesis of some new dibenzo (d,f) (1,3)dioxepines and 12 H -dibenzo (d,g) (1,3)dioxocin derivatives . These reactions are catalyzed by InCl3 . .
properties
IUPAC Name |
methyl 2-chloro-4,4-dimethyl-3-oxopentanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClO3/c1-8(2,3)6(10)5(9)7(11)12-4/h5H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGRPVOKPBYTXLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)C(C(=O)OC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50381412 | |
Record name | methyl 2-chloro-4,4-dimethyl-3-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50381412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-4,4-dimethyl-3-oxopentanoate | |
CAS RN |
306935-33-1 | |
Record name | Pentanoic acid, 2-chloro-4,4-dimethyl-3-oxo-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=306935-33-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | methyl 2-chloro-4,4-dimethyl-3-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50381412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-chloro-4,4-dimethyl-3-oxopentanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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